Cas no 26814-49-3 (Spiro[1-azabicyclo[2.2.2]octane-3,2'-[1,3]dioxolane](9CI))

Spiro[1-azabicyclo[2.2.2]octane-3,2'-[1,3]dioxolane](9CI) structure
26814-49-3 structure
Product Name:Spiro[1-azabicyclo[2.2.2]octane-3,2'-[1,3]dioxolane](9CI)
CAS No:26814-49-3
MF:C9H15NO2
MW:169.220902681351
CID:276136
PubChem ID:6421747
Update Time:2025-04-19

Spiro[1-azabicyclo[2.2.2]octane-3,2'-[1,3]dioxolane](9CI) Chemical and Physical Properties

Names and Identifiers

    • Spiro[1-azabicyclo[2.2.2]octane-3,2'-[1,3]dioxolane](9CI)
    • spiro[1,3-dioxolane-2,3'-1-azabicyclo[2.2.2]octane]
    • 1-Azabicyclo[2.2.2]octan-3-one, cyclic 1,2-ethanediyl acetal
    • 3-Quinuclidinone, cyclic ethylene acetal
    • Spiro[1,3-dioxolane-2,3'-quinuclidine](8CI)
    • 26814-49-3
    • 3-quinuclidone ethyleneketal
    • 3-Oxoquinuclidine ehylene acetal
    • 3-Quinuclidinone ethyleneketal
    • DTXSID60423630
    • SCHEMBL6999954
    • Inchi: 1S/C9H15NO2/c1-3-10-4-2-8(1)9(7-10)11-5-6-12-9/h8H,1-7H2
    • InChI Key: VHDXCNZKEDRQBW-UHFFFAOYSA-N
    • SMILES: O1CCOC21CN1CCC2CC1

Computed Properties

  • Exact Mass: 169.11035
  • Monoisotopic Mass: 169.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • PSA: 21.7
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